3,4-dihydro-2H-1,5-benzodioxepin-7-ylmethanol
Overview
Description
“3,4-dihydro-2H-1,5-benzodioxepin-7-ylmethanol” is an organic compound. It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuffs . The molecular formula of this compound is C10H12O3 .
Molecular Structure Analysis
The molecular structure of “3,4-dihydro-2H-1,5-benzodioxepin-7-ylmethanol” can be represented by the InChI code: InChI=1S/C9H10O2/c1-2-5-9-8 (4-1)10-6-3-7-11-9/h1-2,4-5H,3,6-7H2 . This indicates that the compound has a cyclic structure with a seven-membered ring, which includes two oxygen atoms .
Physical And Chemical Properties Analysis
The molecular weight of “3,4-dihydro-2H-1,5-benzodioxepin-7-ylmethanol” is 180.20 g/mol . The compound is a solid at room temperature .
Scientific Research Applications
Antioxidant Activity
The compound has been used in the synthesis of heterocyclic Schiff base ligands and their metal complexes, which have shown significant antioxidant activity . The antioxidant ability of the compounds was examined by DPPH and ABTS assays .
Antimicrobial Activity
The synthesized compounds derived from this compound have demonstrated excellent antimicrobial activity against various microbial strains such as Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa, Rhizopus oryzae, and Candida albicans .
Anti-inflammatory Activity
The compound has been used to synthesize ligands and their metal complexes that have shown significant anti-inflammatory activities. These activities were evaluated by serial dilution and egg albumin assays .
Molecular Docking Studies
The compound has been used in molecular docking studies to understand the interaction modes and binding affinity of these compounds with the active sites of various enzymes .
Biotransamination Reactions
The compound has been used in biotransamination reactions to access both target amine enantiomers in high conversion and enantiomeric excess values .
Synthesis of Transition Metal (II) Complexes
The compound has been used in the synthesis of transition metal (II) complexes derived from heterocyclic Schiff base ligands .
Mechanism of Action
Mode of Action
Similar compounds have been synthesized and studied for their potential biological activities These studies suggest that the compound could interact with its targets, leading to changes at the molecular level
Biochemical Pathways
It’s worth noting that compounds with similar structures have been studied for their potential roles in various biological processes
Result of Action
Similar compounds have shown a range of biological activities, including antioxidant, antimicrobial, and anti-inflammatory effects
properties
IUPAC Name |
3,4-dihydro-2H-1,5-benzodioxepin-7-ylmethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O3/c11-7-8-2-3-9-10(6-8)13-5-1-4-12-9/h2-3,6,11H,1,4-5,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FREFWPXUSXRBLF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C=C(C=C2)CO)OC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90380040 |
Source
|
| Record name | 3,4-dihydro-2H-1,5-benzodioxepin-7-ylmethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90380040 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
62823-14-7 |
Source
|
| Record name | 3,4-dihydro-2H-1,5-benzodioxepin-7-ylmethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90380040 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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